4-(2,4-Dichlorophenoxy)benzaldehyde
Description
4-(2,4-Dichlorophenoxy)benzaldehyde, also known as 2,4-DCPBA, is an organic compound derived from the arylaldehydes family. It is a colorless, crystalline solid with a molecular weight of 252.07 g/mol and a melting point of 74-75°C. It is soluble in ethanol, ether, and chloroform and slightly soluble in water. 2,4-DCPBA has been extensively studied in scientific research due to its wide range of applications in the laboratory.
Scientific Research Applications
Medicinal Chemistry Applications
- Anti-tubercular Agents : A study by Telvekar et al. (2012) designed and synthesized novel benzothiazole derivatives incorporating 2-hydrazinyl benzothiazole and 4-(aryloxy)benzaldehyde, including 4-(2,4-dichlorophenoxy)benzaldehyde. These compounds exhibited promising activity against Mycobacterium tuberculosis, with one compound showing a minimum inhibitory concentration (MIC) of 1.5μg/ml, suggesting potential for new anti-tubercular drugs (Telvekar, Bairwa, Satardekar, & Bellubi, 2012).
Catalysis and Chemistry
- Oxidation Catalysts : Research by Sharma et al. (2012) explored the enhanced oxidative properties of Ti-SBA-15, a mesoporous material, for the oxidation of benzyl alcohol to benzaldehyde, an important chemical in various industries (Sharma, Soni, & Dalai, 2012).
- Synthesis of Benzaldehyde Derivatives : Yin et al. (2021) synthesized a composite material using 2,4-dichlorophenoxy phthalocyanine cobalt and MIL-101(Fe) to catalyze the oxidation of styrene to benzaldehyde, achieving high conversion rates and selectivity (Yin, Xin, Yang, Xu, Liu, & Li, 2021).
Material Science
- Copolymerization : Whelpley et al. (2022) investigated the copolymerization of phenoxy ring-substituted isopropyl phenylcyanoacrylates with styrene, where one of the substituents was 4-(2,4-dichlorophenoxy), exploring new potential materials (Whelpley, Zepeda, Schjerven, Rocus, & Kharas, 2022).
Biochemical Studies
- Enzymatic Reactions : Cipiciani et al. (1998) conducted studies on the enzymatic hydrolysis of racemic methyl 2-(2,4-dichlorophenoxy)propionate, highlighting the role of specific enzymes in chemical transformations and the potential for biocatalysis (Cipiciani, Cittadini, & Fringuelli, 1998).
properties
IUPAC Name |
4-(2,4-dichlorophenoxy)benzaldehyde |
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InChI |
InChI=1S/C13H8Cl2O2/c14-10-3-6-13(12(15)7-10)17-11-4-1-9(8-16)2-5-11/h1-8H |
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InChI Key |
URLOSHBYGSZBLL-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC(=CC=C1C=O)OC2=C(C=C(C=C2)Cl)Cl |
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Molecular Formula |
C13H8Cl2O2 |
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DSSTOX Substance ID |
DTXSID40584753 |
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Molecular Weight |
267.10 g/mol |
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Product Name |
4-(2,4-Dichlorophenoxy)benzaldehyde | |
CAS RN |
78725-51-6 |
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